Cas no 28836-76-2 (Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, cyclic 6,7-(1-methylethylidene acetal), (2b,3b,6b,7a)- (9CI))

• Product Name: Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, cyclic 6,7-(1-methylethylidene acetal), (2b,3b,6b,7a)- (9CI)
• CAS No: 28836-76-2
• MF: C₂₃H₃₆O₆
• MW: 408.528347969055
• CID: 266860
• PubChem ID: 206871
• Update Time: 2025-04-19

Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, cyclic 6,7-(1-methylethylidene acetal), (2b,3b,6b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Grayanotoxane-5,6,7,10,16-pentol,2,3-epoxy-, cyclic 6,7-(1-methylethylidene acetal), (2b,3b,6b,7a)- (9CI)
• 2β,3β-Epoxy-6β,7α-(isopropylidenebisoxy)grayanotoxane-5,10,16-triol
• DTXSID10951473
• (2S,6R,7R,9R,11S,12S,13R,14R,17S,18R)-4,4,8,8,13,18-hexamethyl-3,5,10-trioxahexacyclo[15.2.1.01,14.02,6.07,12.09,11]icosane-7,13,18-triol
• Grayanotoxane-5,6,7,10,16-pentol, 2,3-epoxy-, cyclic 6,7-(1-methylethylidene acetal)
• 28836-76-2
• 2,6,8,8,10,10-Hexamethyldodecahydro-10H-3,11b-methanooxireno[3',4']cyclopenta[1',2':3,4]heptaleno[1,2-d][1,3]dioxole-2,6,8a(1H)-triol
• 3b-beta,6-Methano-36H-oxireno(3',4')cyclopenta(1',2':3,4)heptaleno(1,2-d)-1,3-dioxole-5,9,11a-alpha(4H)-triol, 3a-alpha,5,6-alpha,7,8,8a-alpha,9,9a-alpha,9b-beta,10a-beta,11,11b-beta-dodecahydro-2,2,5-alpha,9-alpha,11,11-hexamethyl-
• Deacetyllyoniol A acetonide

• Inchi： 1S/C23H36O6/c1-18(2)15-13(27-15)14-21(6,25)12-8-7-11-9-22(12,10-20(11,5)24)16-17(23(14,18)26)29-19(3,4)28-16/h11-17,24-26H,7-10H2,1-6H3/t11-,12-,13-,14-,15-,16+,17+,20+,21+,22?,23-/m0/s1
• InChI Key： HPQFYQHUOHFCQY-UKCOSPBMSA-N
• SMILES： O1[C@@H]2C(C)(C)[C@]3([C@H]4[C@H](C56C[C@](C)([C@@H](CC[C@H]5[C@](C)([C@@H]3[C@H]12)O)C6)O)OC(C)(C)O4)O

Computed Properties

• Exact Mass: 408.251
• Monoisotopic Mass: 408.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 560°Cat760mmHg
• Flash Point: 292.5°C
• Refractive Index: 1.598